Cas no 1332965-90-8 (Diisononyl Phthalate-d4)

• Product Name: Diisononyl Phthalate-d4
• CAS No: 1332965-90-8
• MF: C₂₆H₄₂O₄
• MW: 422.633935451508
• CID: 1064492
• PubChem ID: 71316285
• Update Time: 2025-05-23

Diisononyl Phthalate-d4 Chemical and Physical Properties

Names and Identifiers

• Diisononyl Phthalate-d4
• bis(7-methyloctyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
• HY-150855S
• 1ST1129D4
• 1332965-90-8
• 1,2-Benzene-3,4,5,6-d4-dicarboxylic acid, 1,2-bis(7-methyloctyl) ester; Diisononyl Phthalate-d4; Phthalic Acid Di-isononyl Ester (3,4,5,6)-D4
• D98457
• HBGGXOJOCNVPFY-ODMBGTAASA-N
• di-i-nonyl phthalate-d4
• CS-0564567
• DB-318781
• 1,2-(Benzene-d4)dicarboxylic Acid 1,2-Diisononyl Ester
• Bis(7-methyl-1-octyl) Phthalate-3,4,5,6-d4
• DTXSID40747689
• Bis(7-methyloctyl) (~2~H_4_)benzene-1,2-dicarboxylate

• Inchi： 1S/C26H42O4/c1-21(2)15-9-5-7-13-19-29-25(27)23-17-11-12-18-24(23)26(28)30-20-14-8-6-10-16-22(3)4/h11-12,17-18,21-22H,5-10,13-16,19-20H2,1-4H3/i11D,12D,17D,18D
• InChI Key： HBGGXOJOCNVPFY-ODMBGTAASA-N
• SMILES： O(C(C1C([2H])=C([2H])C([2H])=C([2H])C=1C(=O)OCCCCCCC(C)C)=O)CCCCCCC(C)C

Computed Properties

• Exact Mass: 422.33341680g/mol
• Monoisotopic Mass: 422.33341680g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 18
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Diisononyl Phthalate-d4

Diisononyl Phthalate-d4 (CAS No. 1332965-90-8): An Overview of Its Properties, Applications, and Recent Research

Diisononyl Phthalate-d4 (CAS No. 1332965-90-8) is a deuterated analog of the widely used plasticizer, Diisononyl Phthalate (DINP). This compound is characterized by the substitution of four hydrogen atoms with deuterium, which significantly alters its physical and chemical properties. The deuterium substitution provides enhanced stability and reduced volatility, making it a valuable tool in various scientific and industrial applications.

The CAS Number 1332965-90-8 is a unique identifier assigned to Diisononyl Phthalate-d4 by the Chemical Abstracts Service (CAS). This number ensures that the compound can be accurately and consistently referenced in scientific literature, regulatory documents, and databases. The CAS number is crucial for researchers and industry professionals to identify and track the compound across different contexts.

Diisononyl Phthalate-d4 is primarily used as a reference standard in analytical chemistry. Its deuterium-labeled structure makes it an ideal internal standard for mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for quantifying trace amounts of DINP in environmental samples, consumer products, and biological matrices. The use of deuterated compounds like Diisononyl Phthalate-d4 enhances the accuracy and reliability of analytical results by minimizing matrix effects and improving signal-to-noise ratios.

In recent years, there has been growing interest in the environmental fate and toxicological profile of phthalates, including DINP. Studies have shown that DINP can leach from plastic products into the environment, raising concerns about its potential impact on human health and ecosystems. The deuterated analog, Diisononyl Phthalate-d4, has been used in several studies to trace the fate of DINP in environmental systems. For example, a study published in the journal Environmental Science & Technology utilized Diisononyl Phthalate-d4 to investigate the biodegradation pathways of DINP in soil and water samples. The results provided valuable insights into the mechanisms by which DINP is metabolized in natural environments.

Beyond environmental applications, Diisononyl Phthalate-d4 has also found use in pharmaceutical research. Deuterium-labeled compounds are often employed as tracers to study drug metabolism and pharmacokinetics. In a recent study published in the journal Drug Metabolism and Disposition, researchers used Diisononyl Phthalate-d4 to investigate the metabolic pathways of DINP in mammalian systems. The study revealed that DINP undergoes extensive biotransformation, with multiple metabolites identified using mass spectrometry techniques. The use of deuterated compounds like Diisononyl Phthalate-d4 allowed for a more detailed understanding of these metabolic processes.

The physical properties of Diisononyl Phthalate-d4 are similar to those of its non-deuterated counterpart, but with some notable differences due to the increased molecular weight from deuterium substitution. It is a colorless liquid with a high boiling point and low vapor pressure, making it suitable for applications requiring thermal stability. The compound is also relatively insoluble in water but highly soluble in organic solvents such as methanol and acetone.

In terms of safety, Diisononyl Phthalate-d4 is generally considered to have low toxicity when handled properly. However, it is important to follow standard laboratory safety protocols when working with this compound to minimize any potential risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn during handling, and adequate ventilation should be provided to prevent inhalation of vapors.

The market for deuterated compounds like Diisononyl Phthalate-d4 continues to grow as their applications expand across various fields. In addition to analytical chemistry and pharmaceutical research, these compounds are also used in materials science, environmental monitoring, and forensic analysis. The increasing demand for high-purity deuterated compounds has driven advancements in synthesis methods and production processes, making them more accessible to researchers and industry professionals.

In conclusion, Diisononyl Phthalate-d4 (CAS No. 1332965-90-8) is a versatile deuterated compound with a wide range of applications in scientific research and industrial processes. Its unique properties make it an invaluable tool for studying phthalates in environmental systems, drug metabolism studies, and other analytical applications. As research continues to advance our understanding of phthalates and their impacts on health and the environment, the importance of compounds like Diisononyl Phthalate-d4 will only continue to grow.